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Compound of Interest

Compound Name:
17-Allylamino-17-

demethoxygeldanamycin

Cat. No.: B10781263 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling

and Disposal

17-Allylamino-17-demethoxygeldanamycin (17-AAG), also known as Tanespimycin, is a

potent inhibitor of Heat Shock Protein 90 (Hsp90) utilized in cancer research. Due to its

cytotoxic nature, stringent safety protocols are imperative to protect laboratory personnel and

the environment. This document provides essential, immediate safety and logistical

information, including detailed operational and disposal plans.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 17-

AAG. Adherence to these guidelines is critical to prevent exposure.
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PPE Component Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves (ASTM D6978

compliant).

Provides a robust barrier

against chemical permeation.

The outer glove should be

removed immediately after

handling the compound.

Gown

Disposable, solid-front, back-

closing gown made of a low-

permeability fabric (e.g.,

polyethylene-coated

spunbond).

Protects skin and personal

clothing from contamination.

The back-closing design

minimizes the risk of frontal

exposure.

Eye/Face Protection

ANSI Z87.1-compliant safety

glasses with side shields, worn

in combination with a full-face

shield.

Protects against splashes and

aerosols, offering

comprehensive facial

protection.

Respiratory Protection
A NIOSH-approved N95 or

higher-level respirator.

Required when handling the

powdered form of the

compound or when there is a

potential for aerosol

generation. Mandatory fit-

testing is required before use.

Shoe Covers
Disposable, slip-resistant shoe

covers.

Prevents the tracking of

contaminants outside of the

designated handling area.

Operational Plan: Step-by-Step Handling
Procedures
All handling of 17-AAG must be conducted within a designated area, such as a certified Class

II Biological Safety Cabinet (BSC) or a chemical fume hood, to minimize exposure risk.

1. Preparation and Reconstitution:

Before handling, ensure all necessary PPE is correctly donned.
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Cover the work surface of the BSC or fume hood with a disposable, absorbent bench liner.

When reconstituting the lyophilized powder, use a sterile syringe to slowly add the

appropriate solvent, directing the stream down the inner wall of the vial to prevent

aerosolization.

Gently swirl the vial until the compound is fully dissolved. Avoid shaking to prevent the

creation of aerosols.

2. Experimental Use:

Use a new sterile syringe to withdraw the desired volume of the reconstituted solution.

All experimental manipulations involving 17-AAG must be performed within the confines of

the BSC or fume hood.

3. Decontamination:

Following each use, decontaminate all surfaces and equipment within the BSC or fume

hood. A 2% sodium hypochlorite solution followed by a sterile water rinse is recommended.

Wipe down all exterior surfaces of containers and equipment that have come into contact

with the compound before removing them from the containment area.

4. Spill Management:

In the event of a spill, immediately evacuate and secure the area.

The spill should be cleaned by trained personnel wearing the full complement of PPE,

including respiratory protection.

Cover the spill with absorbent pads.

Apply a 2% sodium hypochlorite solution to the spill area and allow for a contact time of at

least 30 minutes.

Collect all contaminated materials and place them in a designated hazardous waste

container.
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Disposal Plan
The disposal of 17-AAG and all contaminated materials must comply with institutional, local,

and federal regulations for hazardous waste.

Sharps: All needles, syringes, and contaminated glassware must be disposed of in a

puncture-resistant, leak-proof sharps container labeled for cytotoxic waste.

Solid Waste: Gloves, gowns, bench liners, and other contaminated solid materials should be

placed in a clearly labeled, leak-proof hazardous waste bag.

Liquid Waste: Unused solutions and rinsates containing 17-AAG must be collected in a

labeled, leak-proof, and sealed waste container.

All hazardous waste generated from the handling of 17-AAG should be disposed of through a

licensed hazardous waste facility, typically via incineration.

Experimental Workflow
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Caption: Workflow for Safe Handling and Disposal of 17-AAG.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling 17-
Allylamino-17-demethoxygeldanamycin (17-AAG)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b10781263#personal-protective-
equipment-for-handling-17-allylamino-17-demethoxygeldanamycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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